Cas no 1270505-76-4 (tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate
• CAS No: 1270505-76-4
• MF: C₁₃H₁₈FN₃O₄
• MW: 299.29812669754
• CID: 6256532
• PubChem ID: 165665530
• Update Time: 2025-05-26

tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate
• EN300-1879325
• 1270505-76-4
• tert-butyl N-[2-amino-2-(2-fluoro-6-nitrophenyl)ethyl]carbamate

• Inchi： 1S/C13H18FN3O4/c1-13(2,3)21-12(18)16-7-9(15)11-8(14)5-4-6-10(11)17(19)20/h4-6,9H,7,15H2,1-3H3,(H,16,18)
• InChI Key： CRWIFVSUYUBYDW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CNC(=O)OC(C)(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.12813423g/mol
• Monoisotopic Mass: 299.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate

Professional Introduction to Compound with CAS No 1270505-76-4 and Product Name: *tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate*

The compound with the CAS number 1270505-76-4 and the product name tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology.

In recent years, the exploration of novel carbamate derivatives has been a focal point in medicinal chemistry, driven by their diverse biological activities. The structural motif of tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate incorporates several key functional groups that contribute to its remarkable pharmacological profile. Specifically, the presence of a tert-butyl group provides steric stability, while the amino and nitro substituents on the phenyl ring enhance interactions with biological targets.

The fluorine atom at the 2-position of the phenyl ring is particularly noteworthy, as it modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This feature has been extensively studied in the context of developing more potent and selective drug candidates. The nitro group, located at the 6-position, further contributes to the compound's reactivity and potential therapeutic efficacy.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These derivatives often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. The incorporation of a fluorine atom into the structure of tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate aligns with this trend, making it a promising candidate for further investigation.

The biological activity of this compound has been preliminarily evaluated in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in inflammatory pathways. The combination of steric hindrance provided by the tert-butyl group and electronic modulation by the fluorine and nitro substituents appears to synergistically enhance its binding affinity to target proteins.

In addition to its inhibitory effects, tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate has shown promise as a tool compound for elucidating molecular mechanisms underlying various diseases. Its unique structural features make it an ideal candidate for structure-based drug design, allowing researchers to fine-tune its properties for optimal therapeutic outcomes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine and nitro groups at specific positions on the phenyl ring. These techniques have been refined over recent years, enabling chemists to achieve greater precision in constructing complex molecular architectures.

The role of computational chemistry in optimizing the synthesis and properties of such compounds cannot be overstated. Molecular modeling techniques have been used extensively to predict the behavior of tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate both in vitro and in vivo. These simulations have provided valuable insights into its interactions with biological targets, guiding efforts to improve its pharmacological profile.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in materials science and nanotechnology. For instance, it could be used as a precursor for designing novel materials with tailored electronic properties or as a component in drug delivery systems designed to enhance targeted therapy.

In conclusion, the compound with CAS number 1270505-76-4, specifically referred to as tert-butyl N-2-amino-2-(2-fluoro-6-nitrophenyl)ethylcarbamate, represents a significant advancement in chemical and biomedical research. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.